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For researchers, scientists, and drug development professionals, the proper disposal of
laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. This document provides essential information and step-by-step guidance for the
safe disposal of MHP 133, a research chemical also known as Defensamide, with CAS number
1104874-94-3.

Immediate Safety and Logistical Information:

Conflicting safety information exists for MHP 133. One Safety Data Sheet (SDS) from DC
Chemicals classifies it as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Conversely, an MSDS from AbMole BioScience for a product with the same CAS
number states it is not a hazardous substance or mixture[2]. Given this discrepancy, it is
imperative to handle MHP 133 with caution and follow the more stringent disposal guidelines
for hazardous waste unless its non-hazardous nature can be unequivocally confirmed by the
specific supplier.

Quantitative Data Summary

For the safe management of chemical waste in a laboratory setting, adherence to established
accumulation limits is crucial. The following table summarizes key quantitative limits for
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hazardous waste accumulation, which should be applied to the disposal of MHP 133 if treated
as hazardous.

Parameter Limit Regulation Source

Maximum Hazardous Waste . _ _
University of Pennsylvania

Volume per Satellite 55 gallons

) EHRS[2]
Accumulation Area
Maximum Acutely Toxic Waste 1 quart (liquid) or 1 kilogram University of Pennsylvania
(P-list) (solid) EHRS|[2]
Time Limit for Removal of Full Within 3 calendar days of Central Washington
Containers reaching the limit University[3]
Maximum Storage Time for Up to 12 months from the first University of Pennsylvania
Partially Filled Containers addition of waste EHRS[?]

Experimental Protocols: Disposal Procedures

The following step-by-step procedures outline the recommended disposal plan for MHP 133.
This protocol is designed to address the conflicting safety data by prioritizing a cautious

approach.

Step 1: Hazard Determination

o Consult the Supplier-Specific Safety Data Sheet (SDS): The primary source of information
for the safe handling and disposal of any chemical is the SDS provided by the manufacturer

or supplier.
o Assess the Classification:

o If the SDS classifies MHP 133 as hazardous (e.g., "Acute toxicity, Oral (Category 4),"
"Very toxic to aquatic life"), proceed with the Hazardous Waste Disposal Protocol.

o If the SDS explicitly states that MHP 133 is "non-hazardous," and you have no other
information to contradict this, you may proceed with the Non-Hazardous Waste Disposal

Protocol.
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e In Case of Doubt or Discrepancy: If there is any uncertainty, or if conflicting information is
found, treat MHP 133 as hazardous waste.

Step 2A: Hazardous Waste Disposal Protocol

o Waste Minimization: Before beginning any experiment, plan to minimize the amount of MHP
133 waste generated. This can be achieved by:

o Ordering the smallest necessary quantity of the chemical.
o Reducing the scale of experiments whenever feasible[2].
o Container Selection and Labeling:

o Use a designated, compatible, and leak-proof container for MHP 133 waste. The original
container, if in good condition, is often a suitable choice[3].

o Clearly label the waste container with "Hazardous Waste," the full chemical name ("MHP
133" or "Defensamide"), and the CAS number (1104874-94-3). Note any other
constituents of the waste mixture.

o Keep the container securely closed except when adding waste[3][4].
o Storage:

o Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the
point of generation[2][3].

o Ensure that the SAA is inspected weekly for any leaks or container degradation[3].

o Do not store incompatible chemicals together. For instance, keep acids and bases in
separate containment[3].

» Disposal Request:

o Once the container is full or has reached the storage time limit, arrange for its disposal
through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor[5][6].
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o Do not dispose of MHP 133 down the drain or in the regular trash if it is classified as
hazardous[5].

Step 2B: Non-Hazardous Waste Disposal Protocol

If MHP 133 is confirmed to be non-hazardous according to your supplier's SDS and institutional
guidelines, the following procedures may be applicable. Always verify with your local
regulations and EHS office before proceeding[7].

o Solid Waste:

o For small quantities of solid, non-hazardous MHP 133, it may be permissible to dispose of
it in the regular trash, provided it is in a securely sealed container[7][8].

o Ensure custodial staff are aware when chemical waste is present in the trash to prevent
accidental exposure[7].

e Liquid Waste:

o Some non-hazardous liquid waste may be suitable for drain disposal, but only in small
guantities (a few hundred grams or milliliters per day) and with ample water flushing[7][8].

o Confirm that your local wastewater treatment facility can handle this type of waste[3].
o Never use a storm drain for chemical disposal[7].
o Empty Containers:

o A container that held a non-hazardous chemical can typically be disposed of in the regular
trash after it has been completely emptied[83].

o Itis good practice to deface the label to prevent confusion[5][8].

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the proper disposal of MHP 133.
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Caption: Decision workflow for MHP 133 disposal.
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Caption: Key steps for hazardous waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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